Cas no 542-52-9 (Dibutyl carbonate)

Dibutyl carbonate Properties

Names and Identifiers

• Carbonic acid, dibutylester
• DIBUTYL CARBONATE
• Dibuthyl carbonate
• Di-n-butyl carbonate
• Kohlensaeure-dibutylester
• n-Butyl carbonate
• Carbonic Acid Dibutyl Ester
• Carbonic acid,dibutyl ester
• Carbonic acid, dibutyl ester
• Dibutylcarbonate
• 62WFZ7P7QB
• QLVWOKQMDLQXNN-UHFFFAOYSA-N
• di-n-butylcarbonate
• Carbonic acid dibutyl
• n-C4H9OC(O)OC4H9-n
• Carbonic acid, di-n-butyl ester
• NSC8462
• NE10998
• AK609210
• InChI=1/C9
• +Expand

• MDL： MFCD00043938
• InChIKey： QLVWOKQMDLQXNN-UHFFFAOYSA-N
• Inchi： 1S/C9H18O3/c1-3-5-7-11-9(10)12-8-6-4-2/h3-8H2,1-2H3
• SMILES： O(C(=O)OC([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 174.125594g/mol
• Surface Charge: 0
• XLogP3: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 174.125594g/mol
• Monoisotopic Mass: 174.125594g/mol
• Topological Polar Surface Area: 35.5Ų
• Heavy Atom Count: 12
• Complexity: 100
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.73980
• PSA: 35.53000
• Merck: 1558
• Refractive Index: nD20 1.4117
• Boiling Point: 207°C(lit.)
• Density: d420 0.9251; d425 0.9388

Dibutyl carbonate Security Information

• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Prompt：warning

Dibutyl carbonate Customs Data

• HS CODE：2920909090
• Customs Data：

  China Customs Code:

  2920909090

  Overview:

  2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters